Cas no 64025-67-8 (Ethyl 3-cyclopropyl-2-oxopropanoate)

• Product Name: Ethyl 3-cyclopropyl-2-oxopropanoate
• CAS No: 64025-67-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD12407170
• CID: 1025814
• PubChem ID: 22285629
• Update Time: 2025-06-11

Ethyl 3-cyclopropyl-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyclopropyl-2-oxopropanoate
• 3-cyclopropyl-2-oxopropanoic acid ethyl ester
• 3-cyclopropyl-2-oxopropionic acid ethyl ester
• 3-cyclopropyl-2-oxo-propionic acid ethyl ester
• AK-77163
• ANW-71646
• CTK8C4356
• I14-11935
• KB-252982
• SureCN113236
• DB-124821
• A867965
• Ethyl beta-cyclopropyl-alpha-ketopropionate
• SY097587
• PS-15419
• NEEXXQDCFONWJB-UHFFFAOYSA-N
• DTXSID20624383
• 64025-67-8
• Ethyl3-cyclopropyl-2-oxopropanoate
• MFCD12407170
• CS-0054050
• SB11814
• P11469
• SCHEMBL113236
• AKOS015898991

• MDL： MFCD12407170
• Inchi： 1S/C8H12O3/c1-2-11-8(10)7(9)5-6-3-4-6/h6H,2-5H2,1H3
• InChI Key： NEEXXQDCFONWJB-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OCC)CC1CC1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on Ethyl 3-cyclopropyl-2-oxopropanoate

Ethyl 3-cyclopropyl-2-oxopropanoate (CAS No. 64025-67-8): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3-cyclopropyl-2-oxopropanoate (CAS No. 64025-67-8) is a significant compound in the realm of organic chemistry, widely recognized for its utility as an intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, characterized by a cyclopropyl group and an ester functionality, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure, consisting of an ethyl ester derived from 3-cyclopropyl-2-ketoacetate, provides a versatile platform for further functionalization. This adaptability has garnered considerable attention from researchers in the pharmaceutical industry, particularly in the design of molecules targeting neurological and inflammatory disorders.

Recent advancements in synthetic methodologies have highlighted the compound's role in constructing complex heterocyclic frameworks. For instance, studies have demonstrated its efficacy in generating pyrrole and pyridine derivatives, which are pivotal scaffolds in drug discovery. The cyclopropyl moiety, known for its metabolic stability and favorable pharmacokinetic properties, enhances the bioavailability of the final products.

In the context of medicinal chemistry, Ethyl 3-cyclopropyl-2-oxopropanoate has been employed to develop potential inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in various inflammatory pathways, making them attractive targets for therapeutic intervention. Preliminary studies suggest that derivatives of this compound exhibit promising anti-inflammatory activities, positioning them as candidates for further clinical investigation.

The compound's reactivity also extends to its application in polymer chemistry. Researchers have explored its incorporation into biodegradable polymers, leveraging its ester linkage to modulate material properties. Such polymers find applications in drug delivery systems, where controlled release profiles are essential for optimal therapeutic outcomes.

From a synthetic perspective, Ethyl 3-cyclopropyl-2-oxopropanoate serves as a key precursor in multi-step reactions leading to complex organic molecules. Its incorporation into peptide mimetics and other peptidomimetic structures has been particularly noteworthy. These derivatives often exhibit enhanced binding affinity and selectivity towards biological targets, making them valuable tools in rational drug design.

The growing interest in sustainable chemistry has also spurred research into greener synthetic routes for Ethyl 3-cyclopropyl-2-oxopropanoate. Catalytic processes employing transition metals have been investigated to improve yield and reduce waste generation. Such innovations align with global efforts to minimize the environmental impact of chemical manufacturing.

In summary, Ethyl 3-cyclopropyl-2-oxopropanoate (CAS No. 64025-67-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its structural versatility and reactivity make it an indispensable tool for chemists and researchers striving to develop innovative solutions to complex chemical challenges.